Cas no 73221-18-8 (Imidazo[1,2-a]pyridin-8-amine)

• Product Name: Imidazo[1,2-a]pyridin-8-amine
• CAS No: 73221-18-8
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD06739233
• CID: 59438
• PubChem ID: 15413215
• Update Time: 2025-10-18

Imidazo[1,2-a]pyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-8-ylamine
• imidazo[1,2-a]pyridin-8-amine
• 8-AMINOIMIDAZO[1,2-A]PYRIDINE
• PubChem22323
• LKQXJYDAALZCAF-UHFFFAOYSA-N
• Imidazo[1,2-a]pyridine-8-amine
• H-imidazo[1,2-a]pyridin-8-amine
• SBB052098
• FCH853463
• (Imidazo[1,2-a]pyridin-8-yl)amine
• OR52051
• PB32476
• RP20069
• 4-hydroimidazo[1,2-a]
• Imidazo[1,2-a]pyridin-8-amine

• MDL： MFCD06739233
• Inchi： 1S/C7H7N3/c8-6-2-1-4-10-5-3-9-7(6)10/h1-5H,8H2
• InChI Key： LKQXJYDAALZCAF-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C(=CC=C2)N

Computed Properties

• Exact Mass: 133.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 43.3

Experimental Properties

• PSA: 43.32000
• LogP: 1.49770

Imidazo[1,2-a]pyridin-8-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Imidazo[1,2-a]pyridin-8-amine

Imidazo[1,2-a]pyridin-8-amine: A Comprehensive Overview

Imidazo[1,2-a]pyridin-8-amine, also known by its CAS number CAS No. 73221-18-8, is a heterocyclic aromatic amine compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring fused to a pyridine ring, with an amino group attached at the 8-position. This structural arrangement imparts distinctive electronic and steric properties, making it a valuable molecule for various applications in drug discovery and materials science.

The synthesis of Imidazo[1,2-a]pyridin-8-amine has been extensively studied, with researchers exploring diverse methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times. Such innovations highlight the compound's potential for large-scale production in industrial settings.

In terms of pharmacological applications, Imidazo[1,2-a]pyridin-8-amine has shown promise as a lead compound in drug development. Its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, has been extensively investigated. A 2023 study conducted by researchers at the University of California revealed that the compound exhibits potent activity against certain types of cancer cells, particularly in inhibiting tumor growth in preclinical models. This finding underscores its potential as an anticancer agent.

Beyond pharmacology, Imidazo[1,2-a]pyridin-8-amine has also found applications in materials science. Its aromaticity and nitrogen-rich structure make it a suitable candidate for use in organic electronics. Recent research published in Nature Materials explored its role as a building block for constructing advanced organic semiconductors. The compound's ability to form stable π-conjugated systems has been leveraged to develop materials with enhanced electrical conductivity and optical properties.

The structural versatility of CAS No. 73221-18-8 allows for further functionalization to tailor its properties for specific applications. For example, substituting the amino group with other functional groups can modulate its reactivity and bioavailability. A collaborative study between chemists at the Massachusetts Institute of Technology (MIT) and biologists at Stanford University demonstrated that such modifications can significantly enhance the compound's efficacy in targeting specific biological pathways.

In conclusion, Imidazo[1,2-a]pyridin-8-amine, or CAS No. 73221-18-8, stands as a versatile and intriguing molecule with vast potential across multiple scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.